N-(3-Aminopropyl)-5-chloro-1-naphthalenesulfonamide, hydrochloride

• IUPAC Name: N-(3-aminopropyl)-5-chloronaphthalene-1-sulfonamide;hydrochloride
• InChI: InChI=1S/C13H15ClN2O2S.ClH/c14-12-6-1-5-11-10(12)4-2-7-13(11)19(17,18)16-9-3-8-15;/h1-2,4-7,16H,3,8-9,15H2;1H
• InChI Key: QREFPAWBKYKLNV-UHFFFAOYSA-N
• Canonical SMILES: C1=CC2=C(C=CC=C2Cl)C(=C1)S(=O)(=O)NCCCN.Cl
• Molecular Formula: C13H16Cl2N2O2S
• DSSTOX Substance ID: DTXSID50657023
• Molecular Weight: 335.2 g/mol
• CAS RN: 78957-86-5

Description

N-(3-Aminopropyl)-5-chloro-1-naphthalenesulfonamide, hydrochloride (also known as NAC-HCl) is a synthetic compound composed of a sulfonamide group and an aminopropyl chain, with a chlorine atom on the 5th carbon of the naphthalene ring. NAC-HCl is a white crystalline powder that is soluble in water and ethanol. It is commonly used in laboratory experiments and has many potential applications in the scientific field.

Scientific Research Applications

Fluorescent Probes and Imaging Agents

• APMA exhibits fluorescence properties, making it useful as a fluorescent probe. .

Drug Delivery Systems

• APMA can be incorporated into drug delivery systems due to its amphiphilic nature. .

Polymer Chemistry and Biomaterials

• As a monomer, APMA participates in polymerization reactions. .

Enzyme Inhibition Studies

• APMA acts as an inhibitor for enzymes such as matrix metalloproteinases (MMPs). .

Cell Permeabilization and Membrane Studies

• APMA enhances cell membrane permeability by disrupting lipid bilayers. .

Photocleavable Crosslinkers

• APMA derivatives serve as photocleavable crosslinkers. .

Mechanism of Action

Target of Action

N-(3-Aminopropyl)-5-chloro-1-naphthalenesulfonamide, hydrochloride, also known as APMA, is a type of aminoalkyl methacrylamide Similar compounds have been reported to interact with various biological targets, such as enzymes and receptors, to exert their effects .

Mode of Action

It’s known that apma has a primary amine that provides attractive features such as ph-responsiveness, affinity for anionic drugs, and conjugation for a variety of chemical structures . This suggests that APMA may interact with its targets through these properties, leading to changes in the biological system .

Biochemical Pathways

Apma can be used in the preparation of copolymers and cross-linked miscellas for gene delivery, drug delivery, and diagnostics applications . This suggests that APMA may influence various biochemical pathways related to these processes.

Pharmacokinetics

APMA is a powder at room temperature and should be stored at 2-8°C . These properties may influence its absorption, distribution, metabolism, and excretion in the body.

Result of Action

Given its use in gene delivery, drug delivery, and diagnostics applications , it can be inferred that APMA may have significant effects at the molecular and cellular levels.

Action Environment

It’s known that apma is a powder at room temperature and should be stored at 2-8°c . This suggests that temperature and other environmental factors may influence its stability and, consequently, its action and efficacy.